1-(2-Furylmethyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one

• IUPAC Name: 1-(furan-2-ylmethyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C18H17N3O3/c1-12-5-2-3-7-15(12)17-19-18(24-20-17)13-9-16(22)21(10-13)11-14-6-4-8-23-14/h2-8,13H,9-11H2,1H3
• InChI Key: WIUDMHACAQIAQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3CC(=O)N(C3)CC4=CC=CO4
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

1-(2-Furylmethyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one, also known as FMOP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of pyrrolidin-2-one derivatives and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Medicinal Molecules : Pyrrolidin-2-ones and their derivatives, including compounds similar to the one , are considered promising in pharmacy due to their presence in many natural products and biologically active molecules. The introduction of various substituents into the pyrrolidin-2-one nucleus is crucial for creating new medicinal molecules with improved biological activity. These compounds have been synthesized and structurally characterized, demonstrating potential for further biological application exploration (Rubtsova et al., 2020).

• Anticancer Potential : A study on 1,2,4-oxadiazoles, similar to the structural components of the compound , has identified novel apoptosis inducers with potential as anticancer agents. These compounds exhibited activity against several breast and colorectal cancer cell lines, highlighting the role of structural derivatives in cancer treatment (Zhang et al., 2005).

Chemical Synthesis and Material Applications

• Regiospecific C-acylation : The study on regiospecific C-acylation of pyrroles and indoles, utilizing derivatives that share structural similarities with the compound , showcases the utility in synthesizing 2-acylpyrroles and acylated indoles. This research demonstrates the compounds' relevance in facilitating specific chemical transformations, contributing to synthetic organic chemistry advancements (Katritzky et al., 2003).

• Synthesis of Anticancer Agents : Another application involves the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents. This research highlights the importance of structural modification in enhancing the biological activity of compounds, showing significant anti-cancer activity profiles against breast cancer cell lines (Redda & Gangapuram, 2007).